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Compound of Interest

Compound Name: L-Hydroxyproline

Cat. No.: B7767784 Get Quote

Essential Safety and Handling Guide for L-
Hydroxyproline
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to ensure both personal safety and experimental integrity. This guide

provides comprehensive, step-by-step information for the proper handling and disposal of L-
Hydroxyproline. While L-Hydroxyproline is generally not classified as a hazardous

substance, adherence to standard laboratory safety protocols is essential.[1][2][3]

Personal Protective Equipment (PPE)
Consistent and correct use of Personal Protective Equipment is the primary defense against

potential chemical exposure. The following table outlines the recommended PPE for handling

L-Hydroxyproline.
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PPE Category Item
Specifications and
Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles

Conforming to EN 166 (EU) or

NIOSH (US) standards to

protect from dust particles and

splashes.[1][2][4][5]

Hand Protection
Chemical resistant gloves

(e.g., Nitrile)

Inspected before use to

prevent direct skin contact.[1]

[2][4] Use proper glove

removal technique.

Body Protection Laboratory coat

Protects skin and personal

clothing from contamination.[5]

[6]

Respiratory Protection
Dust mask or respirator (e.g.,

P1 filter)

Recommended when handling

large quantities or if dust

formation is likely, to prevent

inhalation.[1][6] Not typically

required for small-scale use

with adequate ventilation.[2][5]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling L-Hydroxyproline from receipt to disposal minimizes risks

and ensures a safe laboratory environment.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][7]

Keep away from strong oxidizing agents.[7]

Recommended storage temperature is below +30°C.[7]
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2. Preparation and Handling:

Work in a well-ventilated area, such as a laboratory bench with local exhaust ventilation or a

chemical fume hood, especially when handling powders to avoid dust formation.[2][4]

Ensure the work area is clean and uncluttered.

Wear all required PPE as detailed in the table above.

Avoid contact with skin and eyes.[4][7]

Do not eat, drink, or smoke in the handling area.[5][8]

3. In Case of a Spill:

For small spills, sweep up the solid material and place it in a suitable, closed container for

disposal.[2][6]

Avoid generating dust.[2][4]

Clean the spill area with water.[6]

For large spills, evacuate the area and ensure adequate ventilation.[4]

4. First Aid Measures:

After eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least

15 minutes.[6][7] Seek medical advice if irritation persists.[7]

After skin contact: Wash off immediately with plenty of water and soap.[2][6]

After inhalation: Move to fresh air.[2] If breathing is difficult, give oxygen.

After ingestion: Rinse mouth with water.[2] Do not induce vomiting.[6] Call a physician if you

feel unwell.[1]
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Proper disposal of L-Hydroxyproline and its contaminated materials is crucial to prevent

environmental contamination.

Solid Waste: Collect all disposable materials that have come into contact with L-
Hydroxyproline, such as gloves, weighing papers, and pipette tips, in a dedicated and

clearly labeled waste container.

Liquid Waste: Unused solutions containing L-Hydroxyproline should be collected in a

labeled container for chemical waste. Do not pour down the drain.[2]

Final Disposal: Dispose of all waste through a licensed disposal company, adhering to local,

state, and federal regulations.[2][8]

Quantitative Data
The following table summarizes key quantitative data for L-Hydroxyproline.

Property Value

CAS Number 51-35-4

Molecular Formula C5H9NO3

Molecular Weight 131.13 g/mol [2]

Melting Point 274°C (decomposes)[6][9]

Solubility Soluble in water[7][9]

Occupational Exposure Limits No specific limits established[4][5]
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Workflow for Safe Handling of L-Hydroxyproline
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Caption: A flowchart outlining the key steps for the safe handling of L-Hydroxyproline in a

laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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